Cas no 53478-05-0 (1,3-Benzenedicarboxylic acid, 5-(phenylmethoxy)-, monomethyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 5-(phenylmethoxy)-, monomethyl ester
• CAS No: 53478-05-0
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 1583760
• PubChem ID: 21440621
• Update Time: 2025-04-21

1,3-Benzenedicarboxylic acid, 5-(phenylmethoxy)-, monomethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-(phenylmethoxy)-, monomethyl ester
• 3-(benzyloxy)-5-(methoxycarbonyl)benzoic acid
• DZFVWJYZLRTFMO-UHFFFAOYSA-N
• 5-Benzyloxy-isophthalic acid monomethyl ester
• 3-methoxycarbonyl-5-phenylmethoxybenzoic acid
• 1-Methyl 5-(phenylmethoxy)-1,3-benzenedicarboxylate
• DB-324291
• 3-(benzyloxy)-5-(methoxycarbonyl)benzoicacid
• 53478-05-0
• SCHEMBL3129603
• A1-02232
• DTXSID401221738

• Inchi： 1S/C16H14O5/c1-20-16(19)13-7-12(15(17)18)8-14(9-13)21-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,17,18)
• InChI Key： DZFVWJYZLRTFMO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC(C(=O)O)=CC(C(=O)OC)=C1

Computed Properties

• Exact Mass: 285.07629
• Monoisotopic Mass: 286.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 75.66